Cas no 2172519-27-4 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid
• CAS No: 2172519-27-4
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6286621
• PubChem ID: 165504161
• Update Time: 2025-05-23

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid
• EN300-1486859
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethoxy}propanoic acid
• 2172519-27-4

• Inchi： 1S/C23H26N2O6/c26-21(24-12-14-30-13-10-22(27)28)9-11-25-23(29)31-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： UOQWEPDAFQQKBD-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid

Research Briefing on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2172519-27-4)

In recent years, the compound 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2172519-27-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and a propanoic acid linker, has been extensively studied for its applications in peptide synthesis, drug delivery systems, and biomaterial engineering. The Fmoc group, in particular, is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

Recent studies have explored the utility of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid as a versatile building block for the design of self-assembling peptides and hydrogels. These materials exhibit remarkable biocompatibility and tunable mechanical properties, making them promising candidates for tissue engineering and regenerative medicine. For instance, a 2023 study published in *Advanced Materials* demonstrated the use of this compound in the development of injectable hydrogels that can encapsulate and release therapeutic proteins in a controlled manner, offering potential applications in wound healing and drug delivery.

Another area of active research involves the incorporation of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid into peptide-based drug conjugates. The molecule's carboxylic acid functionality allows for facile conjugation with amine-containing drugs or targeting ligands, enabling the creation of targeted therapeutics with enhanced pharmacokinetic profiles. A recent *Journal of Medicinal Chemistry* article highlighted the synthesis of a novel peptide-drug conjugate using this compound, which exhibited improved tumor-targeting efficiency and reduced off-target toxicity in preclinical models of cancer.

From a synthetic chemistry perspective, the compound's stability and reactivity under mild conditions have made it a valuable tool for researchers. Its compatibility with standard SPPS protocols and orthogonal protecting group strategies has facilitated the synthesis of complex peptide architectures. Additionally, advancements in automated peptide synthesizers have further streamlined the incorporation of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid into peptide sequences, reducing synthesis time and improving yields.

Despite these promising developments, challenges remain in optimizing the scalability and cost-effectiveness of producing this compound for large-scale applications. Recent efforts have focused on developing greener synthetic routes and alternative protecting groups that maintain the efficiency of Fmoc-based strategies while reducing environmental impact. A 2024 review in *Chemical Reviews* summarized these advancements, emphasizing the need for sustainable approaches in peptide synthesis.

In conclusion, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2172519-27-4) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug delivery, and biomaterial design underscores its potential to address unmet medical needs. Future research directions may include exploring its applications in personalized medicine and combination therapies, as well as further optimizing its synthetic accessibility for industrial-scale production.